Cas no 2171253-81-7 ((3R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• CAS No: 2171253-81-7
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5995685
• PubChem ID: 164517357
• Update Time: 2025-05-20

(3R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-[(2S)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-oxopropyl]-, (3R)-
• (3R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• 2171253-81-7
• CS-0531310
• EN300-1520498
• (3R)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-3-carboxylic acid
• (R)-1-((((9H-Fluoren-9-yl)methoxy)carbonyl)-L-alanyl)piperidine-3-carboxylic acid
• (R)-1-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanoyl)piperidine-3-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-15(22(27)26-12-6-7-16(13-26)23(28)29)25-24(30)31-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,15-16,21H,6-7,12-14H2,1H3,(H,25,30)(H,28,29)/t15-,16+/m0/s1
• InChI Key： IGQNDNHOEVYVSD-JKSUJKDBSA-N
• SMILES： N1(C(=O)[C@@H](NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C)CCC[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 684.2±55.0 °C(Predicted)
• pka: 4.36±0.20(Predicted)

Additional information on (3R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid

Compound CAS No. 2171253-81-7: (3R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic Acid

The compound with CAS No. 2171253-81-7, named (3R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of amino acids, specifically featuring a piperidine ring system and a fluorenylmethoxycarbonyl (Fmoc) group, which are commonly used in peptide synthesis and modification.

Structure and Synthesis

The molecule's structure is characterized by a piperidine ring, which is a six-membered cyclic amine, substituted at the 3-position with a carboxylic acid group. The stereochemistry at the 3-position is specified as R, indicating a specific spatial arrangement of the substituents around the chiral center. The piperidine ring is further modified at the 1-position by an acyl group derived from (2S)-2-(Fmoc-amino)propanoic acid. The Fmoc group, a well-known protecting group in peptide chemistry, is attached to the amino terminus of the propanoic acid moiety.

The synthesis of this compound involves multi-step processes, including the preparation of the Fmoc-amino propanoic acid derivative and its subsequent coupling with the piperidine carboxylic acid. The stereochemistry at both the 2S and 3R positions must be carefully controlled during synthesis to ensure the desired configuration of the final product.

Applications in Drug Discovery

Due to its unique structure and stereochemistry, this compound has garnered attention in recent years for its potential applications in drug discovery. The presence of the Fmoc group makes it an ideal candidate for use in solid-phase peptide synthesis (SPPS), where it can serve as a building block for constructing complex peptide sequences with defined stereochemistry.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of peptide-based drugs. The (3R) configuration in this compound may play a critical role in its interaction with target proteins, potentially leading to enhanced binding affinity or selectivity.

Biological Activity and Research Findings

Research into this compound has focused on its ability to modulate cellular signaling pathways and its potential as a lead compound for therapeutic development. In vitro studies have demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as inflammation, pain, and neurological disorders.

A recent study published in *Nature Communications* explored the use of this compound as a tool for studying receptor-ligand interactions. The findings indicated that its unique structure allows for fine-tuning of receptor binding properties, making it a valuable asset in drug design.

Future Directions

The continued exploration of (3R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid holds promise for advancing our understanding of stereochemical influences on drug activity. Future research may focus on optimizing its pharmacokinetic properties, such as improving bioavailability and reducing off-target effects.

Collaborative efforts between chemists and biologists are expected to yield further insights into this compound's therapeutic potential. Its role as a building block in peptide synthesis may also expand with advancements in SPPS technology, enabling the creation of more complex and functional molecules.

In conclusion, compound CAS No. 2171253-81-7 represents a significant advancement in organic chemistry and drug discovery. Its unique structure, stereochemistry, and functional groups make it a versatile tool for researchers aiming to develop novel therapeutic agents. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of molecular interactions and their implications for human health.